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Compound of Interest

Compound Name: Solvent Blue 122

Cat. No.: B3029486 Get Quote

Before beginning any disposal procedure, ensure all safety measures are in place. Handle

Solvent Blue 122 in a well-ventilated area and wear appropriate Personal Protective

Equipment (PPE) to avoid contact with skin and eyes.[1]

Required PPE:

Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles.[3]

Hand Protection: Use chemical-impermeable gloves that satisfy EU Directive 89/686/EEC

and the standard EN 374.[1]

Protective Clothing: Wear suitable protective clothing to prevent skin contact.[1]

Respiratory Protection: If dust or aerosols may be generated or if exposure limits are

exceeded, use a full-face respirator.[1]

**Step-by-Step Disposal Procedures
The proper disposal of Solvent Blue 122 and its containers must be carried out in accordance

with applicable laws and regulations.[1][2] Never discharge this chemical into sewer systems or

the environment.[1]

Step 1: Waste Identification and Segregation
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Classify as Hazardous Waste: Treat all quantities of Solvent Blue 122, including spillage, as

hazardous waste.

Segregate Waste Streams: Keep Solvent Blue 122 waste separate from other chemical

waste streams to avoid hazardous reactions and to ensure proper disposal treatment.[4]

Collect waste in a dedicated, suitable, and closed container.[1]

Step 2: Accidental Spill Management
In the event of a spill, follow these procedures immediately:

Remove Ignition Sources: Eliminate all sources of ignition from the area.[1] Use non-

sparking tools for cleanup.[1]

Contain the Spill: Prevent further leakage or spillage if it is safe to do so.[1] Do not allow the

chemical to enter drains.[1]

Absorb and Collect: Cover the spill with an inert absorbent material, such as clay or sawdust.

[5] Carefully collect the adhered or collected material and place it into a suitable, closed

container for disposal.[1]

Dispose of Cleanup Materials: Treat all contaminated cleanup materials as hazardous waste

and dispose of them accordingly.

Step 3: Disposal of Solvent Blue 122 Waste
The primary disposal methods for Solvent Blue 122 must be handled by licensed

professionals to ensure environmental safety.

Licensed Chemical Destruction: The preferred method is removal to a licensed chemical

destruction plant.[1]

Controlled Incineration: An alternative is controlled incineration with flue gas scrubbing at an

authorized facility.[1][5]

Waste Treatment Facility: Treatment at an approved waste treatment facility is also an

option.[5]
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Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal company to arrange for pickup and disposal.[4][6]

Step 4: Decontamination and Disposal of Empty
Containers
Empty containers that held Solvent Blue 122 must be decontaminated before disposal.

Triple Rinse: Thoroughly triple rinse the empty container with a suitable solvent that can

remove the chemical residue.[1][4]

Collect Rinsate: The rinsate from the first rinse must be collected and disposed of as

hazardous waste.[7]

Container Disposal Options:

Recycling or Reconditioning: Triple-rinsed containers can be offered for recycling or

reconditioning.[1]

Sanitary Landfill: Alternatively, the container can be punctured to render it unusable for

other purposes and then disposed of in a sanitary landfill.[1]

Incineration: Combustible packaging materials may be disposed of via controlled

incineration.[1]

Physicochemical and Toxicological Data
The following table summarizes key quantitative data for Solvent Blue 122.
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Property Value Source

CAS Number 67905-17-3 [2][8]

Molecular Formula C22H16N2O4 [2]

Appearance Dark blue powder [9]

Melting Point 220 - 242 °C [8][9]

Acute Oral Toxicity (LD50, Rat) 8170 mg/kg [8]

Aquatic Toxicity (LC50, Fish) 1090 mg/L [8]

Heat Resistance Stable up to 300°C [9]

Light Fastness Grade 7-8 [9]

Note: The specific experimental protocols for the toxicological data cited are not detailed in the

referenced safety data sheets.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Solvent Blue 122.
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Caption: Logical workflow for the safe disposal of Solvent Blue 122 and its containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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